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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N,N-
Diethylacetamide. The information is presented to support research and development
activities, offering readily accessible data and standardized experimental protocols.

Physical Properties of N,N-Diethylacetamide

N,N-Diethylacetamide is a colorless to slightly yellow, transparent liquid with a faint odor.[1][2]
It is a versatile aprotic solvent with notable solvating power, making it valuable in various
laboratory and industrial applications, including pharmaceutical synthesis.[2]

The following table summarizes the key physical properties of N,N-Diethylacetamide,
compiled from various sources. This allows for easy comparison of reported values.
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Property Value Conditions Source(s)
Molecular Formula CeH13NO [2][3]
Molecular Weight 115.17 g/mol [2][41[5]
Boiling Point 182 - 186 °C 1013 hPa [21[3]1[5][61[7118]
185.5 °C [1]
186 °C [9]
Melting Point <20°C [1][4]
-38 °C [2]
Density 0.908 g/cm? [3]
0.925 g/cm?3 @ 25 °C (217118l
0.9130 g/cm? @ 17 °C [1]
0.91 g/cm?3 @ 20 °C [5]
0.92 g/mL [6]
0.904 g/mL [9]
Solubility Soluble in water, (7]
alcohol
Miscible with water
and most organic [2]
solvents
Soluble in all
proportions in ether, [1]
acetone, benzene
53.5 g/L [3][10]
Vapor Pressure 1.2 hPa @ 25 °C [B151[71[10]
0.89 mmHg [1]
2 mmHg @ 35°C [1][4]
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Refractive Index 1.4374 @ 17.4°C [1]
1.438 - 1.44 [4]

1.4400 [6][8]

1.4375 - 1.4415 @ 20 °C [11]

Flash Point 76 °C Closed cup [31[5]
70.6 °C Closed cup [2]

70 °C [4]

170 °F (76.7 °C) [1]

logP (Octanol/Water 0.34 o

Partition Coefficient)

Experimental Protocols for Determination of
Physical Properties

The following are detailed, generalized methodologies for determining the key physical
properties of liquid compounds like N,N-Diethylacetamide. These protocols are based on
standard laboratory practices.

This method is suitable for small sample volumes.[12]
Apparatus:

e Thiele tube or melting point apparatus (e.g., MelTemp)[12][13]

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner or hot plate)[14]
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» Mineral oil or other suitable heating bath fluid[14]
Procedure:
 Fill the small test tube to about half-full with N,N-Diethylacetamide.[15]

o Place the capillary tube, with its sealed end up, into the test tube containing the sample.[15]
[16]

o Attach the test tube to the thermometer using a rubber band or thread, ensuring the sample
is level with the thermometer bulb.[15][16]

 Insert the assembly into the Thiele tube containing mineral oil, ensuring the heat-transfer
fluid is above the level of the sample.[15][16]

o Gently heat the side arm of the Thiele tube.[16]

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.[16]

» Continue heating until a continuous and rapid stream of bubbles is observed.[16]
* Remove the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[16] Record this temperature.

As N,N-Diethylacetamide has a melting point below room temperature, a specialized low-
temperature apparatus is required. The general principle using a standard melting point
apparatus for solids is described here for context.

Apparatus:
e Melting point apparatus (e.g., MelTemp or Fisher-Johns)[17]
o Capillary tubes (sealed at one end)[18]

Procedure:
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o Ensure the sample of N,N-Diethylacetamide is completely solid by cooling it significantly
below its expected melting point.

» Finely powder the solid sample.

e Pack a small amount of the powdered sample into the bottom of a capillary tube to a height
of about 2-3 mm.[17]

e Place the capillary tube into the heating block of the melting point apparatus.[18]

» Heat the block rapidly to a temperature about 15-20°C below the expected melting point,
then reduce the heating rate to 1-2°C per minute.[18]

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire sample becomes a clear liquid (the end of the
melting range).[18] For a pure compound, this range should be narrow.[13]

Apparatus:
o Pycnometer (for high precision) or a graduated cylinder[19]
e Analytical balance

Procedure:

Measure and record the mass of a clean, dry pycnometer or graduated cylinder.[20]

« Fill the container with a known volume of N,N-Diethylacetamide. If using a graduated
cylinder, carefully read the volume from the bottom of the meniscus.[20] A pycnometer is
filled to a specific, calibrated volume.

e Measure and record the combined mass of the container and the liquid.[20]
o Calculate the mass of the liquid by subtracting the mass of the empty container.[20]

o Calculate the density using the formula: Density = Mass / Volume.
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e Itis recommended to perform multiple measurements and average the results to improve
accuracy.[19] The temperature at which the measurement is made should be recorded as
density is temperature-dependent.[19]

Apparatus:

e Test tubes

» Vortex mixer (optional)

o Selection of solvents (e.g., water, ethanol, ether, acetone, benzene)

Procedure:

e Place a small, measured amount of N,N-Diethylacetamide (e.g., 0.1 mL) into a test tube.

e Add a small volume of the solvent to be tested (e.g., 1 mL).

o Agitate the mixture, for instance, by using a vortex mixer, to ensure thorough mixing.

o Observe the mixture for any signs of insolubility, such as cloudiness, phase separation, or
the presence of undissolved droplets.

« If the sample dissolves completely, it is considered soluble. The process can be repeated
with increasing concentrations to determine the extent of solubility. Miscibility is often
determined by observing if the two liquids form a single phase in all proportions.

Apparatus:

o Refractometer (e.g., Abbe refractometer)

o Constant temperature water bath

Procedure:

o Calibrate the refractometer using a standard substance with a known refractive index, such
as distilled water.
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e Ensure the prism of the refractometer is clean and dry.
e Place a few drops of N,N-Diethylacetamide onto the prism.

» Close the prism and allow the sample to reach thermal equilibrium. It is crucial to control the
temperature, as the refractive index is temperature-dependent.

o Look through the eyepiece and adjust the controls until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

» Read the refractive index from the scale. Record the temperature at which the measurement
was taken.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the systematic determination of the
physical properties of a liquid sample such as N,N-Diethylacetamide.
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Sample Preparation and Initial Observation

Acquire N,N-Diethylacetamide Sample
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Caption: Workflow for Physical Property Determination of N,N-Diethylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146632#n-n-diethylacetamide-physical-properties-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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